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Compound of Interest

Compound Name: Molybdenum--rhenium (1/3)

Cat. No.: B15488693

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Molybdenum-
Rhenium (Mo-Re) alloys in high-pressure physics experiments, with a focus on their application
as gasket materials in diamond anvil cells (DACs). The exceptional properties of Mo-Re alloys,
including their high strength, ductility, and resistance to extreme temperatures, make them
highly suitable for generating and maintaining ultra-high-pressure environments for scientific
investigation.

Introduction to Mo-Re Alloys for High-Pressure
Applications

Molybdenum-Rhenium alloys are refractory metal alloys that exhibit a unique combination of
properties, making them superior to many traditional materials used in high-pressure
apparatus. The addition of rhenium to molybdenum significantly enhances its ductility and
lowers the ductile-to-brittle transition temperature, which is a critical factor for materials
subjected to the extreme stresses within a diamond anvil cell.[1][2]

Key Advantages of Mo-Re Alloys in High-Pressure Physics:

¢ High Strength and Hardness: Mo-Re alloys can withstand extreme pressures, making them
ideal for containing samples at pressures exceeding 100 GPa.
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» Excellent Ductility: The enhanced ductility of Mo-Re alloys allows them to be formed into the
thin gaskets required for diamond anvil cells and to effectively seal the sample chamber.[3]

» High-Temperature Stability: These alloys maintain their mechanical properties at elevated
temperatures, which is crucial for high-pressure/high-temperature experiments.[2][3]

e Chemical Inertness: Mo-Re alloys are resistant to reaction with a wide variety of chemical
samples, ensuring the integrity of the experiment.

Quantitative Data Summary

The following tables summarize key quantitative data for Mo-Re alloys relevant to their use in
high-pressure experiments.

Table 1. Mechanical and Physical Properties of a Common Mo-Re Alloy (Mo-47.5Re)

Property Value Reference(s)
Density 13.5 glcm?3 [4]
Melting Point 2450 °C [4]
Tensile Strength, Ultimate 1180 MPa [4]
Tensile Strength, Yield 845 MPa [4]
Modulus of Elasticity 365 GPa [4]

Table 2: Recommended Gasket Parameters for High-Pressure Experiments using Rhenium (as

a proxy for Mo-Re alloys)

Recommended

Target Pressure Diamond Culet Size

Pre-indentation . Reference(s)
Range . (Typical)
Thickness
<20 GPa 50-60 um > 300 um [4]
up to 50 GPa 40-45 pm 200-300 pm [4]
~1 Mbar (100 GPa) 25-30 um 100-200 pm [4]
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Experimental Protocols

The following protocols provide a detailed methodology for the preparation and use of Mo-Re
alloy gaskets in a diamond anvil cell for high-pressure experiments, such as X-ray diffraction.

Protocol for Mo-Re Gasket Preparation

This protocol outlines the steps for preparing a Mo-Re alloy gasket for use in a diamond anvil
cell.

Materials and Equipment:

Mo-Re alloy foil (e.g., Mo-41Re or Mo-47.5Re) of appropriate thickness (typically 200-250
Hm)

o Diamond Anvil Cell (DAC)

o Spark eroder or laser drilling system
e Microscope

e Hardened steel tool for handling
Procedure:

o Cutting the Gasket: Cut a disc of Mo-Re alloy foil to the appropriate diameter to fit the
diamond anvil cell.

¢ Pre-indentation:
o Place the Mo-Re disc between the diamond anvils of the DAC.

o Gradually apply pressure to indent the gasket to the desired thickness, as indicated in
Table 2, depending on the target pressure of the experiment. The indentation creates a
cupped area that will support the sample chamber.

e Drilling the Sample Chamber:

o Remove the pre-indented gasket from the DAC.
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o Using a spark eroder or a laser drilling system, create a small hole in the center of the
indented area. The diameter of this hole will define the sample chamber and is typically in
the range of 50-150 um, depending on the culet size and experimental requirements.

o Cleaning: Thoroughly clean the gasket to remove any debris from the drilling process.

Protocol for Sample Loading and High-Pressure
Generation

This protocol describes the process of loading a sample into the prepared Mo-Re gasket and
generating high pressure within the DAC.

Materials and Equipment:

e Prepared Mo-Re gasket

o Diamond Anvil Cell (DAC)
o Sample material

e Pressure-transmitting medium (e.g., silicone oil, methanol-ethanol mixture, or a noble gas
like neon or argon)

» Ruby microspheres (for pressure calibration)

e Microscope with fine manipulators

¢ Gas loading system (if using a gaseous pressure medium)
Procedure:

o Gasket Placement: Place the prepared Mo-Re gasket back into the DAC, ensuring the drilled
hole is centered on the diamond culets.

e Sample and Ruby Loading:

o Under a microscope, carefully place a small amount of the sample material into the
sample chamber (the hole in the gasket).
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o Place one or two ruby microspheres next to the sample. These will be used to measure
the pressure inside the chamber via ruby fluorescence spectroscopy.

o Loading the Pressure-Transmitting Medium:

o For liquid media: Add a small drop of the liquid pressure-transmitting medium to the
sample chamber, ensuring it completely fills the hole and surrounds the sample and ruby.

o For gaseous media: Use a high-pressure gas loading system to fill the sample chamber
with the desired gas.

o Sealing the Cell: Carefully close the DAC, applying a small initial pressure to seal the sample
chamber.

o Pressure Generation: Gradually increase the force on the diamond anvils by tightening the
screws of the DAC. This will compress the gasket and the pressure-transmitting medium,
thereby increasing the pressure on the sample.

o Pressure Measurement: At each pressure step, measure the pressure inside the sample
chamber by focusing a laser on a ruby microsphere and analyzing the shift in its
fluorescence spectrum.

Visualizations
Experimental Workflow for Mo-Re Gasket Preparation
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Caption: Workflow for preparing and using a Mo-Re alloy gasket in a high-pressure experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15488693#mo-re-alloy-applications-in-high-pressure-
physics-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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